2-(1H-benzo[d]imidazol-1-yl)-1-(4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(benzimidazol-1-yl)-1-[4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C21H24N6O2/c28-20(14-26-15-22-17-6-1-2-7-19(17)26)24-9-11-25(12-10-24)21(29)18-13-16-5-3-4-8-27(16)23-18/h1-2,6-7,13,15H,3-5,8-12,14H2
• InChI Key: DRRQUOMTUMSFOK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=CC(=N2)C(=O)N3CCN(CC3)C(=O)CN4C=NC5=CC=CC=C54)C1
• Molecular Formula: C21H24N6O2
• Molecular Weight: 392.5 g/mol

Description

2-(1H-benzo[d]imidazol-1-yl)-1-(4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H24N6O2 and its molecular weight is 392.463. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Antiviral Properties : Nitroimidazoles and related compounds have been synthesized and evaluated for their antiviral activities, particularly against HIV. The study on new 5-substituted piperazinyl-4-nitroimidazole derivatives aimed at developing non-nucleoside reverse transcriptase inhibitors indicates the potential of such compounds in antiviral research (Al-Masoudi et al., 2007).

• Antimicrobial and Antifungal Activities : Azole-containing piperazine derivatives have been explored for their antibacterial, antifungal, and cytotoxic activities. Some derivatives exhibited significant antimicrobial efficacy, suggesting the potential utility of similar compounds in developing new antimicrobial agents (Gan et al., 2010).

• Antitumor Agents : The synthesis of fused and binary 1,3,4-thiadiazoles as potential antitumor and antioxidant agents highlights the versatility of heterocyclic compounds in cancer research. Such compounds were evaluated for their antitumor activities, providing a foundation for further exploration of related structures in oncological applications (Hamama et al., 2013).

• Electrochemical Synthesis : Electrochemical methods have been applied to synthesize arylthiobenzazoles, demonstrating the chemical versatility and potential for innovative synthetic approaches to complex molecules. This method involves the oxidation of related piperazine derivatives, indicating the breadth of synthetic techniques applicable to such compounds (Amani & Nematollahi, 2012).

• Antimycobacterial Activity : Novel imidazo[1,2-a]pyridine-3-carboxamide derivatives have been synthesized and showed considerable activity against drug-sensitive/resistant MTB strains. The study reveals the therapeutic potential of such compounds in treating tuberculosis and possibly other bacterial infections (Lv et al., 2017).